Cas no 77565-69-6 (Benzenepentanoicacid, d-oxo-b-phenyl-, methyl ester)

• Product Name: Benzenepentanoicacid, d-oxo-b-phenyl-, methyl ester
• CAS No: 77565-69-6
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 580338
• PubChem ID: 314071
• Update Time: 2025-04-19

Benzenepentanoicacid, d-oxo-b-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoicacid, d-oxo-b-phenyl-, methyl ester
• methyl 5-oxo-3,5-diphenylpentanoate
• 5-Oxo-3,5-diphenyl-valeriansaeure-methylester
• 5-oxo-3,5-diphenyl-valeric acid methyl ester
• AC1L7OUW
• NSC230384
• NSC-230384
• SCHEMBL16617094
• DTXSID40310695
• methyl-5-oxo-3,5-diphenylpentanoate
• 77565-69-6
• NOXBNKMKZKRHGZ-UHFFFAOYSA-N

• Inchi： 1S/C18H18O3/c1-21-18(20)13-16(14-8-4-2-5-9-14)12-17(19)15-10-6-3-7-11-15/h2-11,16H,12-13H2,1H3
• InChI Key： NOXBNKMKZKRHGZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 423.8°Cat760mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.556
• PSA: 43.37
• LogP: 3.60630